Cas no 1599576-13-2 (3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride)

• Product Name: 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride
• CAS No: 1599576-13-2
• MF: C₈H₅Cl₂FO₃S
• MW: 271.092902898788
• MDL: MFCD31420877
• CID: 5245967
• PubChem ID: 116696452
• Update Time: 2026-03-08

3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(chlorosulfonyl)-2-fluoro-5-methyl-
• 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride

• MDL： MFCD31420877
• Inchi： 1S/C8H5Cl2FO3S/c1-4-2-5(8(9)12)7(11)6(3-4)15(10,13)14/h2-3H,1H3
• InChI Key： HLSQEFQXFMPSLV-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C)=CC(S(Cl)(=O)=O)=C1F

Additional information on 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride

3-(Chlorosulfonyl)-2-fluoro-5-methylbenzoyl Chloride: A Comprehensive Overview

The compound 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride, identified by the CAS number CAS No. 1599576-13-2, is a highly specialized organic chemical with significant applications in various fields of science and industry. This compound is characterized by its complex structure, which includes a benzene ring substituted with multiple functional groups, including a chlorosulfonyl group, a fluoro group, and a methyl group. The presence of these substituents imparts unique chemical properties to the molecule, making it valuable for research and development purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques have not only improved the yield of the synthesis process but also enhanced the purity of the final product, which is critical for its application in sensitive chemical reactions and biological assays.

The structure of 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride is particularly interesting due to the spatial arrangement of its substituents. The chlorosulfonyl group at position 3 introduces strong electron-withdrawing effects, which significantly influence the reactivity of the molecule. This property makes it an excellent candidate for use in electrophilic substitution reactions, where its reactivity can be precisely controlled to achieve desired outcomes. Additionally, the fluoro group at position 2 contributes to the molecule's stability and enhances its ability to participate in aromatic substitution reactions.

In terms of applications, this compound has found utility in the development of advanced materials, particularly in the field of polymer science. Its ability to act as a reactive intermediate in polymerization reactions has led to the creation of novel materials with enhanced mechanical and thermal properties. Furthermore, recent studies have explored its potential as a precursor in the synthesis of bioactive compounds, where its reactivity and specificity are leveraged to construct complex molecular architectures.

The synthesis of 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride involves a multi-step process that typically begins with the chlorination of an aromatic ring followed by subsequent substitutions and oxidations. Recent research has focused on optimizing these steps to minimize waste and improve efficiency, aligning with global efforts toward sustainable chemical practices. For instance, the use of catalytic systems and green solvents has been shown to significantly reduce the environmental footprint of its production.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during synthesis and handling to ensure worker safety. Despite these precautions, its controlled use has contributed significantly to advancements in chemical research and industrial applications.

In conclusion, 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoyl chloride stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with cutting-edge synthetic methods and applications across diverse fields, underscores its importance as a valuable tool in contemporary scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future innovations in chemistry and materials science.